Cas no 1806822-09-2 (3-(Chloromethyl)-5-(difluoromethyl)-2,4-diiodopyridine)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-2,4-diiodopyridine
• CAS No: 1806822-09-2
• MF: C₇H₄ClF₂I₂N
• MW: 429.37211227417
• CID: 4849874
• Update Time: 2025-06-08

3-(Chloromethyl)-5-(difluoromethyl)-2,4-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-2,4-diiodopyridine

• Inchi： 1S/C7H4ClF2I2N/c8-1-3-5(11)4(6(9)10)2-13-7(3)12/h2,6H,1H2
• InChI Key： IXTYAWDTZMAOCQ-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1CCl)I)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-2,4-diiodopyridine

3-(Chloromethyl)-5-(difluoromethyl)-2,4-diiodopyridine (CAS No. 1806822-09-2): An Overview

3-(Chloromethyl)-5-(difluoromethyl)-2,4-diiodopyridine (CAS No. 1806822-09-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive structural features, including a chloromethyl group, a difluoromethyl group, and two iodine atoms attached to a pyridine ring. These functional groups contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and chemical probes.

The chloromethyl group in 3-(Chloromethyl)-5-(difluoromethyl)-2,4-diiodopyridine is known for its reactivity and ability to form covalent bonds with nucleophiles. This property makes the compound a valuable intermediate in synthetic chemistry, enabling the creation of complex molecules with specific functionalities. The difluoromethyl group, on the other hand, is known for its influence on the electronic properties of the molecule, which can enhance its biological activity and metabolic stability. The presence of two iodine atoms further adds to the compound's versatility by providing additional sites for functionalization and modification.

In recent years, there has been a growing interest in the use of halogenated pyridines like 3-(Chloromethyl)-5-(difluoromethyl)-2,4-diiodopyridine for the development of new therapeutic agents. Studies have shown that these compounds can exhibit potent biological activities against various targets, including enzymes, receptors, and ion channels. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(Chloromethyl)-5-(difluoromethyl)-2,4-diiodopyridine exhibited significant inhibitory activity against a specific kinase involved in cancer progression.

The structural diversity and reactivity of 3-(Chloromethyl)-5-(difluoromethyl)-2,4-diiodopyridine make it an attractive candidate for drug discovery programs. Researchers have explored its potential as a scaffold for the design of novel inhibitors and modulators of various biological targets. One notable application is in the field of neurodegenerative diseases, where compounds derived from this scaffold have shown promise in modulating key signaling pathways implicated in disease progression.

In addition to its therapeutic potential, 3-(Chloromethyl)-5-(difluoromethyl)-2,4-diiodopyridine has also found applications as a chemical probe in biological research. Chemical probes are small molecules used to study the function of specific proteins or pathways in living systems. The ability to modify the structure of 3-(Chloromethyl)-5-(difluoromethyl)-2,4-diiodopyridine allows researchers to create tailored probes with desired properties, such as high affinity and selectivity for their target proteins.

The synthesis of 3-(Chloromethyl)-5-(difluoromethyl)-2,4-diiodopyridine typically involves multistep procedures that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have made it possible to produce this compound more efficiently and cost-effectively. For example, a novel synthetic route involving palladium-catalyzed cross-coupling reactions has been reported to yield high-purity 3-(Chloromethyl)-5-(difluoromethyl)-2,4-diiodopyridine, making it more accessible for large-scale applications.

The safety and environmental impact of compounds like 3-(Chloromethyl)-5-(difluoromethyl)-2,4-diiodopyridine are also important considerations in their development and use. Rigorous safety assessments are conducted to ensure that these compounds do not pose significant risks to human health or the environment. Regulatory agencies such as the Environmental Protection Agency (EPA) and the Food and Drug Administration (FDA) play a crucial role in overseeing the safe use of such chemicals.

In conclusion, 3-(Chloromethyl)-5-(difluoromethyl)-2,4-diiodopyridine (CAS No. 1806822-09-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for the development of novel drugs and chemical probes. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in advancing our understanding of biological systems and developing new therapeutic strategies.